Cas no 6230-11-1 (O-Methyl-L-tyrosine)

• Product Name: O-Methyl-L-tyrosine
• CAS No: 6230-11-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD00002604
• CID: 46518
• PubChem ID: 24885950
• Update Time: 2025-05-19

O-Methyl-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-L-phenylalanine
• O-Methyl-L-tyrosine
• 4-Methoxy-Phe-OH
• H-Tyr(Me)-OH
• L-H-Tyr(Me)-OH o-Methyl-l-tyrosine
• (L)-4-Methoxy-phenylalanine
• (R)-(+)-α-Methyl-1-naphthaleneMethylaMine
• 4-Methoxy-phenylalanine
• 4-OMD
• H-L-Tyr(Me)-OH
• H-PHE(4-OME)-OH
• H-P-METHOXY-PHE-OH
• L-4-MeO-Phe-OH
• L-4-METHOXYPHE
• L-H-Tyr(Me)-OH
• L-O-methyltyrosine
• O-Methyl-DL-tyrosine
• O-Methyltyrosine
• TYROSINE(ME)-OH
• (S)-2-Amino-3-(4-methoxyphenyl)propionic Acid
• (S)-2-amino-3-(4-methoxyphenyl)propanoic acid
• Tyrosine, O-methyl-
• p-Methoxy-L-phenylalanine
• (2S)-2-amino-3-(4-methoxyphenyl)propanoic acid
• H-4-METHOXY-PHE-OH
• GEYBMYRBIABFTA-VIFPVBQESA-N
• 4-Methoxyphenylalanine
• SCX8EOU7CO
• L-4-Methoxyphenylalanine
• L-Tyrosine, O-methyl-
• O-methyl-tyrosine
• 0A1
• PubChem18019
• 4-Methoxyphenylalanine #
• KSC
• CHEBI:49336
• I10726
• AM808166
• O-Methyl-L-tyrosine, 98%
• EN300-4226968
• J-502410
• CS-W010628
• EINECS 228-333-9
• .BETA.-(4-METHOXYPHENYL)-L-ALANINE
• O-Methyl-L-tyrosine (H-L-Tyr(Me)-OH)
• UNII-SCX8EOU7CO
• 4-methoxy phenylalanine
• M2276
• Q27449942
• AS-17609
• AKOS012010390
• M03187
• A833699
• SCHEMBL126195
• HY-W009912
• NSC-30082
• NS00043829
• L-3-(P-METHOXYPHENYL)ALANINE
• H-Tyr(Me)-OH.HCl
• NSC 30082
• 6230-11-1
• o-methyl tyrosine
• 67423-44-3
• M-5200
• AC-25337
• SCHEMBL12015201
• MFCD00002604
• STL008135
• DB-231599

• MDL： MFCD00002604
• Inchi： 1S/C10H13NO3/c1-14-8-4-2-7(3-5-8)6-9(11)10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)/t9-/m0/s1
• InChI Key： GEYBMYRBIABFTA-VIFPVBQESA-N
• SMILES： O(C)C1C=CC(=CC=1)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.1926 (rough estimate)
• Melting Point: 259-261 °C (dec.) (lit.)
• Boiling Point: 350.6°C at 760 mmHg
• Flash Point: 165.8ºC
• Refractive Index: 1.5150 (estimate)
• Water Partition Coefficient: Very soluble in water.
• PSA: 72.55000
• LogP: 1.34990
• Solubility: Not determined
• Specific Rotation: -8 º (c=2, 1N HCl)
• λmax: 273(HCl aq.)(lit.)
• Optical Activity: [α]25/D −7°, c = 0.5 in 1 M HCl
• Sensitiveness: Sensitive to heat

O-Methyl-L-tyrosine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on O-Methyl-L-tyrosine

Comprehensive Overview of O-Methyl-L-tyrosine (CAS No. 6230-11-1): Properties, Applications, and Research Insights

O-Methyl-L-tyrosine (CAS No. 6230-11-1), also known as 3-Methoxy-L-tyrosine or L-Methyltyrosine, is a modified amino acid derivative of L-tyrosine. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential applications. The methylation of the hydroxyl group in L-tyrosine results in O-Methyl-L-tyrosine, which exhibits altered reactivity and bioavailability compared to its parent molecule. Researchers are particularly interested in its role as a precursor in the synthesis of bioactive compounds and its potential implications in metabolic studies.

In recent years, the demand for specialized amino acids like O-Methyl-L-tyrosine has surged, driven by advancements in peptide synthesis and drug development. This compound is often utilized in the design of enzyme inhibitors and receptor modulators, making it a valuable tool in medicinal chemistry. Its stability under physiological conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhance its appeal. Additionally, O-Methyl-L-tyrosine has been explored in neurotransmitter research, particularly in studies related to dopamine and norepinephrine pathways, where its structural mimicry offers insights into neurological disorders.

The growing interest in personalized medicine and targeted therapies has also spotlighted O-Methyl-L-tyrosine. With the rise of AI-driven drug discovery, researchers are leveraging computational models to predict the compound's interactions with biological targets. This aligns with the broader trend of integrating machine learning and cheminformatics to accelerate biomarker identification. Furthermore, the compound's potential role in metabolic engineering and biocatalysis has been highlighted in studies focusing on sustainable bioproduction.

From a commercial perspective, O-Methyl-L-tyrosine is available in high purity grades, catering to pharmaceutical and research laboratories. Its synthesis typically involves protective group chemistry and selective methylation, ensuring minimal byproducts. Quality control measures, such as HPLC and mass spectrometry, are employed to verify its integrity, meeting the stringent requirements of Good Manufacturing Practices (GMP). This level of precision is critical for applications in clinical trials and therapeutic agent development.

Environmental and safety considerations are also paramount when handling O-Methyl-L-tyrosine. While it is not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed to ensure compliance with regulatory standards. The compound's biodegradability and low toxicity profile make it a sustainable choice for green chemistry initiatives, aligning with global efforts to reduce the environmental footprint of chemical synthesis.

In conclusion, O-Methyl-L-tyrosine (CAS No. 6230-11-1) represents a versatile and scientifically significant compound with broad applications in biomedical research and pharmaceutical innovation. Its integration into cutting-edge technologies like AI-assisted drug design and metabolic profiling underscores its relevance in modern science. As the demand for specialty amino acids continues to grow, O-Methyl-L-tyrosine is poised to play a pivotal role in shaping the future of therapeutic development and biochemical exploration.